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Compound of Interest

Compound Name: Cuprous chloride

Cat. No.: B046525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the Chemical Abstracts Service

(CAS) number and detailed safety data for cuprous chloride (CuCl). The information is

compiled and presented to meet the needs of professionals in research and development,

ensuring safe handling and informed use of this chemical compound.

Chemical Identification
Identifier Value Source

Chemical Name Copper(I) chloride [1]

Common Name Cuprous chloride [1][2][3]

CAS Number 7758-89-6 [1][2][4][5][6]

EC Number 231-842-9 [1][5]

Molecular Formula CuCl [1][2][5]

Molecular Weight 98.999 g/mol [1][7]

Hazard Identification and Classification
Cuprous chloride is classified as a hazardous substance. The following table summarizes its

GHS classification.
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GHS Classification Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[4]

[5][8]

Skin Irritation/Corrosion Category 1/2

H314: Causes severe skin

burns and eye damage[4] /

H315: Causes skin irritation[5]

[8]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage[5][8]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[5][8]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[1][5][8]

Signal Word: Danger[4][5][8]

Hazard Pictograms:

Corrosion

Exclamation Mark

Environment

Physical and Chemical Properties
A summary of the key physical and chemical properties of cuprous chloride is provided below.
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Property Value

Appearance
White to grayish-white powder; may appear

green due to oxidation[1][3]

Odor Odorless[3]

Melting Point 423 °C (793 °F; 696 K)[1]

Boiling Point 1,490 °C (2,710 °F; 1,760 K) (decomposes)[1]

Density 4.14 g/cm³[1]

Solubility in Water 0.047 g/L (20 °C)[1]

Solubility
Insoluble in ethanol and acetone; soluble in

concentrated HCl and NH4OH[1]

Vapor Pressure 1.3 mmHg (546 °C)[7]

Safety and Handling
Proper handling and storage of cuprous chloride are crucial to ensure safety in a laboratory or

industrial setting.

Personal Protective Equipment (PPE)
A logical workflow for ensuring personal safety when handling cuprous chloride is outlined

below.
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Preparation

Handling

Post-Handling

Assess Hazards Select Appropriate PPE

Wear Chemical
Resistant GlovesSkin Contact

Wear Safety Goggles
or Face Shield

Eye Contact

Wear Lab Coat
Body Protection

Use NIOSH-approved
Respirator for Dusts

Inhalation

Remove PPE Correctly Wash Hands Thoroughly
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Solution Preparation

Reaction

Product Isolation

Dissolve CuCl2·2H2O
in Deionized Water

Slowly Add Ascorbic
Acid Solution to
CuCl2 Solution

Prepare Ascorbic Acid
Solution

Stir the Mixture

White Precipitate of
CuCl Forms

Filter the Precipitate
(Buchner Funnel)

Wash with Deionized Water

Wash with Ethanol

Wash with Acetone

Dry Under Vacuum

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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